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Executive Summary

This technical guide provides a comprehensive spectroscopic characterization of 3-Bromo-2-
nitroaniline (CAS No. 7138-15-0), a key chemical intermediate in the synthesis of
pharmaceuticals and dyes.[1] In the dynamic landscape of chemical research and
development, obtaining a complete, validated set of experimental data for every compound is
not always immediately feasible. As of the date of this publication, a complete, publicly
accessible experimental dataset for the Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) of 3-Bromo-2-nitroaniline is not available.

This guide, therefore, adopts a predictive and interpretive methodology, a common and
essential practice in modern computational chemistry. By leveraging established spectroscopic
principles, substituent effect models, and data from structurally related isomers, we present a
robust, predicted spectral profile of the target molecule. This document is designed to serve as
a reliable reference for researchers, scientists, and drug development professionals, enabling
them to anticipate spectral features, aid in the identification of this compound in complex
mixtures, and guide future experimental work. Our approach underscores the synergy between
empirical knowledge and computational tools in advancing chemical science.
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Molecular Structure and Analytical Workflow

3-Bromo-2-nitroaniline is an aromatic compound with the molecular formula CeHsBrN202 and
a molecular weight of approximately 217.02 g/mol .[2] The molecule consists of a benzene ring
substituted with an amino (-NHz), a nitro (-NOz), and a bromine (-Br) group. The relative
positioning of these groups—particularly the ortho-nitro and meta-bromo substituents relative to
the amine—creates a unique electronic environment that dictates its spectral characteristics.

The workflow for this guide involves a multi-faceted approach that combines theoretical
prediction with empirical validation against known compounds.
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Caption: Predictive Spectroscopic Analysis Workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis
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NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen
framework of an organic molecule. In the absence of experimental spectra, chemical shifts (d)
can be reliably predicted by starting with the base value for benzene and applying additive
corrections for each substituent.[3][4] The -NHz group is a strong electron-donating group,
causing significant shielding (upfield shift) at the ortho and para positions. Conversely, the -NO2
group is a strong electron-withdrawing group, causing deshielding (downfield shift). Bromine
exerts a moderate deshielding effect.[5]

Predicted *H NMR Spectrum

The *H NMR spectrum is expected to show three distinct signals in the aromatic region,
corresponding to the three protons on the benzene ring, and a broad signal for the amine
protons. The coupling patterns (splitting) arise from interactions with adjacent protons.
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Predicted Coupling
Chemical Shift  Multiplicity Constant (J, Assignment Rationale

(3, ppm) Hz)

Flanked by two
protons (H-4 and
H-6), this proton
is expected to
appear as a
triplet. Its

) chemical shift is

~7.35 Triplet (t) ~8.0 H-5 ]

influenced by
being para to the
-NO:z group
(deshielding) and
ortho to the -Br
group
(deshielding).

This proton is
ortho to the -NH2
group (strong
shielding) and
meta to the -NO:2

Doublet of group (weak

~7.05 ~8.0,~1.5 H-4

doublets (dd) deshielding) and
the -Br group
(weak
deshielding). It is
coupled to both

H-5 and H-6.

~6.80 Doublet of ~8.0,~1.5 H-6 This proton is
doublets (dd) ortho to the -NH:2
group (strong
shielding) and
meta to the -Br
group (weak
deshielding). It is
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coupled to both
H-5 and H-4.

The amine
protons are
subject to
chemical
exchange and
5565 Broad singlet (br ) ‘NHa typically appear
S) as a broad
signal. The exact
shift is highly
dependent on
solvent and

concentration.

Predicted in CDCIs at 400 MHz. Predictions are based on established substituent effect data.[6]
[7]

Predicted *C NMR Spectrum

The 13C NMR spectrum is predicted to show six unique signals, as the substitution pattern
renders all six carbons in the benzene ring chemically distinct. The chemical shifts are highly
sensitive to the electronic effects of the attached groups.[1][8]
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Predicted Chemical Shift

Assignment
(3, ppm)

Rationale

~145.0 C-1 (C-NHz2)

The carbon directly attached to
the electron-donating amino
group is significantly shielded
relative to its position in a nitro-

or bromo- substituted ring.

~138.0 C-2 (C-NOz2)

The carbon bearing the
strongly electron-withdrawing
nitro group is significantly
deshielded.

~125.0 C-3 (C-Br)

The carbon attached to
bromine experiences a
moderate deshielding effect.
The heavy atom effect of
bromine can also influence the
shift.[9]

~122.0 C-6

This carbon is ortho to the -
NHz group (shielding) and

meta to the -Br group.

~129.0 C-5

This carbon is para to the -NO2
group and ortho to the -Br
group, leading to a downfield
shift.

~118.0 C-4

This carbon is para to the -Br
group and ortho to the -NH2
group, resulting in a net

shielding effect.

Predictions are based on additive models and comparison with known substituted benzenes.

[10]

Infrared (IR) Spectroscopy Analysis
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FT-IR spectroscopy is used to identify the functional groups within a molecule based on their
characteristic vibrational frequencies. The predicted spectrum for 3-Bromo-2-nitroaniline is
dominated by absorptions from the amine and nitro groups.
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Wavenumber
(cm™)

Vibrational Mode

Functional Group

Rationale

3450 - 3350

N-H Asymmetric &
Symmetric Stretch

Primary Amine (-NHz)

Primary amines
typically show two
distinct, sharp to
medium bands in this

region.[11]

3100 - 3000

C-H Aromatic Stretch

Aromatic Ring

The C-H bonds on the
benzene ring give rise
to characteristic
stretching absorptions
just above 3000 cm~1,
[12]

1620 - 1580

N-H Bending
(Scissoring)

Primary Amine (-NHz)

This bending vibration
is a reliable indicator

of a primary amine.

1550 - 1500

N=0O Asymmetric
Stretch

Nitro Group (-NOz2)

This is a very strong
and characteristic
absorption for
nitroaromatic

compounds.[13]

1475 - 1400

C=C In-ring Stretch

Aromatic Ring

Multiple bands of
variable intensity
appear in this region
due to the stretching
of the carbon-carbon
bonds within the

benzene ring.[12]

1360 - 1320

N=0O Symmetric
Stretch

Nitro Group (-NO32)

A second strong
absorption for the nitro
group, confirming its

presence.[13]

1300 - 1200

C-N Stretch

Aromatic Amine

The stretching
vibration of the bond
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between the aromatic
ring and the amine

nitrogen.

The C-Br stretch
typically appears in

~ 750 C-Br Stretch Aryl Bromide the lower frequency
region of the

spectrum.

Predicted values are based on standard IR correlation tables.[14][15]

Mass Spectrometry (MS) Analysis

Electron lonization Mass Spectrometry (EI-MS) involves bombarding the molecule with high-
energy electrons, causing ionization and subsequent fragmentation. The resulting
fragmentation pattern provides a molecular fingerprint that confirms the molecular weight and
offers structural clues.

Molecular lon (M+): The molecular weight of 3-Bromo-2-nitroaniline is 217.02. Due to the
natural isotopic abundance of bromine (“°Br and 81Br are in an approximate 1:1 ratio), the mass
spectrum will exhibit a characteristic molecular ion cluster with two peaks of nearly equal
intensity at m/z 216 and 218.[16][17] This M/M+2 pattern is a definitive indicator of a single
bromine atom in the molecule.

Predicted Fragmentation Pathway: The fragmentation is expected to be driven by the loss of
the nitro group, which is a common pathway for nitroaromatics, followed by other cleavages.
[18][19][20]
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Caption: Predicted EI-MS Fragmentation Pathway for 3-Bromo-2-nitroaniline.

Summary of Key Predicted Fragments:

m/z (Predicted) lon Formula Identity / Origin
216 /218 [CeHsBrN202]* Molecular lon (M*")
186 /188 [CeHsBrN20]+ Loss of a neutral oxygen atom
170/172 [CeHsBrN]* Loss of the nitro group (-NO2)

Loss of HCN from the [M-
155/ 157 [CeH4BI]* _

NO2]* ion

Loss of bromine from the [M-
91 [CeHsN]* _

NO2z]* ion

Benzene ring fragment after
76 [CeHa]* _

loss of all substituents

Conclusion
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While awaiting public domain experimental validation, this guide provides a robust, theoretically
grounded spectroscopic profile of 3-Bromo-2-nitroaniline. The predicted NMR, IR, and MS
data are based on well-established principles and offer a reliable framework for scientists
working with this compound. The *H NMR is expected to show a characteristic three-proton
aromatic system, while the 33C NMR will display six distinct carbon signals. The IR spectrum
will be defined by strong absorptions from the -NHz and -NO2 functional groups. Finally, the
mass spectrum will be distinguished by a prominent M/M+2 molecular ion peak at m/z 216/218
and predictable fragmentation patterns involving the loss of the nitro group. This predictive
analysis serves as a powerful tool to guide and accelerate research and development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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